![molecular formula C21H16N2O4S2 B2475652 N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(phenylsulfonyl)acetamide CAS No. 898405-82-8](/img/structure/B2475652.png)
N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(phenylsulfonyl)acetamide
Description
N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(phenylsulfonyl)acetamide, also known as 2-((4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)sulfonyl)acetamide, is a chemical compound that has gained attention in the scientific community due to its potential applications in cancer research.
Scientific Research Applications
Antimalarial and Antiviral Properties
- Antimalarial Activity : N-(phenylsulfonyl)acetamide derivatives, including those with a benzo[d]thiazol-2-ylthio component, have been investigated for their antimalarial properties. They show promising in vitro activity against malaria with IC50 values of <30µM. These derivatives exhibit favorable ADMET properties and low cytotoxicity, highlighting their potential in antimalarial therapy (Fahim & Ismael, 2021).
- Antiviral Activity Against COVID-19 : These compounds, specifically those with a benzo[d]thiazol-2-yl component, have been theoretically studied for potential activity against SARS-CoV-2, the virus causing COVID-19. Molecular docking studies suggest that these compounds could be effective in binding to key proteins of the virus, indicating a potential role in COVID-19 treatment (Fahim & Ismael, 2021).
Antimicrobial Properties
- Broad Antimicrobial Activity : Synthesized compounds containing the benzo[d]thiazol-2-yl moiety have displayed significant antimicrobial activities. Specifically, certain derivatives have shown high activity against a range of bacterial strains. This underscores their potential as broad-spectrum antimicrobial agents (Fahim & Ismael, 2019).
Anticancer Properties
- Potential Antitumor Activity : Derivatives of N-(4-(benzo[d]thiazol-2-yl)phenyl)acetamide have been explored for their antitumor activity. Some compounds in this class have shown considerable activity against various cancer cell lines, highlighting their potential in cancer therapy (Yurttaş et al., 2015).
Photophysical Properties
- Photophysical Study : N-(benzo[d]thiazol-2-yl) acetamides have been synthesized and studied for their hydrogen bonding and photophysical properties. The nature of their assemblies varies with different substituents, suggesting applications in materials science and molecular engineering (Balijapalli et al., 2017).
properties
IUPAC Name |
2-(benzenesulfonyl)-N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O4S2/c24-18-12-14(22-20(25)13-29(26,27)15-6-2-1-3-7-15)10-11-16(18)21-23-17-8-4-5-9-19(17)28-21/h1-12,24H,13H2,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFEFBXNQINXERG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(phenylsulfonyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(1-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-4(5H)-yl)-N-isopropylpropanamide](/img/structure/B2475577.png)
![N-(benzo[d]thiazol-2-yl)-3-((4-methoxyphenyl)thio)propanamide](/img/structure/B2475579.png)
![N-(1-benzylpiperidin-4-yl)-6-methyl-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide](/img/structure/B2475582.png)
![3-[(4-nitrobenzyl)sulfanyl]-4-phenyl-5-[1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazol-4-yl]-4H-1,2,4-triazole](/img/structure/B2475585.png)
![2-(((3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-isopentylbenzofuro[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2475590.png)
